Cas no 402739-42-8 (4-(5-Methyl-3,4-dinitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester)
402739-42-8 structure
Product Name:4-(5-Methyl-3,4-dinitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester
CAS No:402739-42-8
MF:C13H12N4O6
MW:320.25758266449
CID:3058231
PubChem ID:4549221
Update Time:2025-04-21
4-(5-Methyl-3,4-dinitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-Methyl-3,4-dinitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester
- methyl 4-[(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)methyl]benzoate
- AKOS000305744
- STK298476
- 402739-42-8
- Oprea1_868565
-
- MDL: MFCD03469855
- Inchi: 1S/C13H12N4O6/c1-8-11(16(19)20)12(17(21)22)14-15(8)7-9-3-5-10(6-4-9)13(18)23-2/h3-6H,7H2,1-2H3
- InChI Key: BABMIBQCFAFYFF-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C([N+](=O)[O-])=NN(C=1C)CC1C=CC(C(=O)OC)=CC=1)=O
Computed Properties
- Exact Mass: 320.07568412Da
- Monoisotopic Mass: 320.07568412Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 136Ų
4-(5-Methyl-3,4-dinitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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